Methyl 2-chloro-6-(4-chlorophenoxy)nicotinate

• Molecular Formula: C13H9Cl2NO3
• Molecular Weight: 298.12 g/mol
• IUPAC Name: methyl 2-chloro-6-(4-chlorophenoxy)pyridine-3-carboxylate
• InChI: InChI=1S/C13H9Cl2NO3/c1-18-13(17)10-6-7-11(16-12(10)15)19-9-4-2-8(14)3-5-9/h2-7H,1H3
• InChI Key: NBTXDZFJDSJDMZ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(N=C(C=C1)OC2=CC=C(C=C2)Cl)Cl

Description

Methyl 2-chloro-6-(4-chlorophenoxy)nicotinate is a useful research compound. Its molecular formula is C13H9Cl2NO3 and its molecular weight is 298.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of the product from Step 1 (54 g, 0.26 mol), p-chlorophenol (31.7 g, 0.25 mol) and cesium carbonate (101.4 g, 0.31 mol) in anhydrous DMF (1.0 L) was stirred at 25° C. for about 2 h or until less than 5% of the starting material remained. The reaction mixture was then poured into water (2.5 L) and extracted with ethyl acetate (2×800 mL). The organic layer was washed with water (2×300 mL) and dried over magnesium sulfate. The crude product was purified by chromatography on silica gel eluting with 7:1 hexane:ethyl acetate to afford the title product.